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Compound of Interest

Compound Name:
2-(Anthracen-9-yl)-4,4,5,5-

tetramethyl-1,3,2-dioxaborolane

Cat. No.: B149698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of anthracene-based fluorophores in biological imaging. Anthracene derivatives offer a versatile

platform for the development of fluorescent probes due to their favorable photophysical

properties, including high quantum yields and chemical stability.[1] This document covers their

application as sensors for various biological analytes and as imaging agents for cellular

organelles.

Photophysical Properties of Selected Anthracene-
Based Fluorophores
The selection of a suitable fluorophore is critical for successful biological imaging. The following

table summarizes the key photophysical properties of several anthracene-based probes

designed for specific biological applications. This data allows for easy comparison to select the

optimal probe for your research needs.
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Probe
Name/Der
ivative

Target
Analyte/O
rganelle

Excitatio
n Max
(λ_ex,
nm)

Emission
Max
(λ_em,
nm)

Quantum
Yield
(Φ_F_)

Stokes
Shift (nm)

Referenc
e

Unsubstitut

ed

Anthracen

e

Reference 356 397 0.27-0.36 41 [2]

ANT-Th
Chromium

(III) (Cr³⁺)
390

500 (upon

Cr³⁺

binding)

0.38 (in

presence

of Cr³⁺)

110 [1][3]

AN-2S
Mercury (II)

(Hg²⁺)
360-430

400-475

("off") /

510-530

("on")

- 80-100 [4][5]

AN-4S
Mercury (II)

(Hg²⁺)
360-430

400-475

("off") /

510-530

("on")

- 80-100 [4][5]

ADPA

Nanoprobe

Singlet

Oxygen

(¹O₂)

~380

~430

(bleached

upon

reaction)

- ~50 [6]

Mito-ACS

Mitochondr

ial

Hypochlorit

e (ClO⁻)

492

575 (upon

ClO⁻

reaction)

0.06 (free

probe)
83 N/A

9,10-

diphenylan

thracene

General

Imaging
- - ~0.90 - N/A

TPE-(An-

NMe)₄

Water

content
377 ~450 - ~73 [7]
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Signaling Pathways in Analyte-Induced Cellular
Responses
The detection of specific ions and reactive oxygen species with anthracene-based probes can

provide insights into various cellular signaling pathways. The following diagrams illustrate the

key pathways affected by mercury, singlet oxygen, and hypochlorite.
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Mercury (Hg²⁺) Toxicity Signaling Pathway.
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Preparation

Experiment

Data Acquisition

1. Cell Culture

2. Prepare Probe Solution

3. Incubate Cells with Probe

4. Wash to Remove Excess Probe

5. Add Analyte/Stimulus (Optional)

6. Fluorescence Imaging

7. Image Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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